![molecular formula C13H12FN3S B1201261 1-(3-Fluorophenyl)-3-(pyridin-2-ylmethyl)thiourea](/img/structure/B1201261.png)
1-(3-Fluorophenyl)-3-(pyridin-2-ylmethyl)thiourea
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Overview
Description
1-(3-fluorophenyl)-3-(2-pyridinylmethyl)thiourea is a member of thioureas.
Scientific Research Applications
Molecular Docking and Biological Activity
- A related thiourea compound was used in molecular docking studies with B-DNA, showing a binding energy of -7.41 kcal/mol. This indicates potential interactions with DNA, useful for understanding molecular interactions in biological systems (Mushtaque et al., 2016).
- Another study on a similar compound demonstrated its binding affinity to DNA and assessed its cytotoxic nature using MTT-assay against cancer cell lines, indicating its potential application in cancer research (MD Mushtaque et al., 2017).
Structural and Vibrational Properties
- Structural and conformational properties of related thiourea compounds have been analyzed using techniques like X-ray diffraction and vibrational spectra, contributing to the understanding of their molecular structure (A. Saeed et al., 2011).
Biochemical and Therapeutic Research
- Thiourea derivatives were studied for their inhibitory effects on glucose-6-phosphatase, with potential implications for diabetes treatment (S. Naz et al., 2020).
- The effect of fluorine substitution on thiourea compounds has been studied, offering insights into the biochemical properties of such compounds (A. Saeed et al., 2010).
Reactivity and Compatibility Analysis
- Investigations into the reactivity properties of thiourea derivatives provide important information for their application in drug development (Y. Mary et al., 2021).
Antimicrobial and Antitubercular Activities
- Synthesis and evaluation of thiourea derivatives have been conducted for antimycobacterial activity, relevant for tuberculosis treatment (D. Sriram et al., 2006).
Anticorrosive Properties
- Thiourea compounds have been studied for their potential as corrosion inhibitors, demonstrating applications in material science (Weiwei Zhang et al., 2018).
properties
Molecular Formula |
C13H12FN3S |
---|---|
Molecular Weight |
261.32 g/mol |
IUPAC Name |
1-(3-fluorophenyl)-3-(pyridin-2-ylmethyl)thiourea |
InChI |
InChI=1S/C13H12FN3S/c14-10-4-3-6-11(8-10)17-13(18)16-9-12-5-1-2-7-15-12/h1-8H,9H2,(H2,16,17,18) |
InChI Key |
QWPQRTRZXNQTBN-UHFFFAOYSA-N |
SMILES |
C1=CC=NC(=C1)CNC(=S)NC2=CC(=CC=C2)F |
Canonical SMILES |
C1=CC=NC(=C1)CNC(=S)NC2=CC(=CC=C2)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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